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Compound of Interest

Compound Name: Luviquat FC 550

Cat. No.: B3334584 Get Quote

For researchers, scientists, and drug development professionals, understanding the

substantivity of cationic polymers is crucial for optimizing formulation performance. This guide

provides a comprehensive comparison of Luviquat FC 550 (Polyquaternium-16) and its

alternatives, focusing on their deposition and substantivity on hair, skin, and textile substrates.

The information presented is supported by experimental data and detailed methodologies to

assist in formulation development and performance evaluation.

Luviquat FC 550, a quaternized copolymer of vinylpyrrolidone and vinylimidazole, is a widely

utilized cationic polymer in the personal care industry, valued for its conditioning and film-

forming properties. Its positive charges interact with negatively charged surfaces like hair and

skin, leading to deposition and a range of functional benefits. The degree of this substantivity is

influenced by factors such as the polymer's molecular weight and charge density. This guide

delves into the comparative performance of Luviquat FC 550 against other common

polyquaternium compounds, offering insights into their relative substantivity.

Comparative Substantivity Data
While direct, publicly available quantitative data comparing the substantivity of Luviquat FC
550 (Polyquaternium-16) against a wide range of alternatives on multiple substrates is limited,

performance characteristics can be inferred from their physicochemical properties and findings

from related studies. Cationic polymers with higher charge densities and molecular weights

generally exhibit greater substantivity.

Table 1: Physicochemical Properties of Luviquat FC 550 and Alternatives
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Trade Name INCI Name
Molecular Weight
(approx. g/mol )

Charge Density
(meq/g at pH 7)

Luviquat FC 550 Polyquaternium-16 80,000 3.3

Luviquat FC 370 Polyquaternium-16 100,000 2.0

Luviquat HM 552 Polyquaternium-16 400,000 3.0

Luviquat Style Polyquaternium-16 400,000 3.0

Luviquat PQ 11 PN Polyquaternium-11 1,000,000 0.8

Luviquat UltraCare Polyquaternium-44 200,000 1.0

Luviquat Hold Polyquaternium-46 700,000 0.5

Luviquat Excellence Polyquaternium-16 40,000 6.1

Luviquat Supreme Polyquaternium-68 300,000 0.5

Note: Data compiled from manufacturer's technical datasheets.

One study highlighted that Polyquaternium-44 provides excellent conditioning on wet hair

without significant buildup, a common issue with some cationic polymers like cationic guar

gum.[1] Another study indicated that the molecular weight of cationic polymers is a primary

factor in their deposition from surfactant systems.[2]

Experimental Protocols for Assessing Substantivity
To provide a framework for comparative analysis, this section details key experimental

protocols for measuring the substantivity of cationic polymers on hair, skin, and textiles.

Hair Substantivity Assessment
1. Wet and Dry Combing Force Measurement

This method indirectly quantifies substantivity by measuring the reduction in combing force

after treatment with a conditioning product. A lower combing force indicates better conditioning

and, by extension, greater polymer deposition.
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Objective: To determine the conditioning effect of a polymer by measuring the force required

to comb through a hair tress.

Apparatus: Texture analyzer with a hair combing rig (e.g., Dia-Stron MTT175).

Procedure:

Hair Tress Preparation: Standardized hair tresses (e.g., 2g, 20 cm length) are washed with

a clarifying shampoo to remove any residues.

Baseline Measurement: The force required to comb the wet, untreated hair tress is

measured.

Treatment: The hair tress is treated with a standardized amount of the test formulation

containing the cationic polymer for a specific duration (e.g., 1 minute).

Rinsing: The tress is rinsed thoroughly under controlled water flow and temperature.

Wet Combing Measurement: The force required to comb the wet, treated tress is

measured.

Drying: The tress is allowed to air dry or is dried under controlled conditions.

Dry Combing Measurement: The force required to comb the dry, treated tress is

measured.

Data Analysis: The percentage reduction in combing force is calculated relative to the

untreated baseline.

2. Sensory Panel Evaluation

A trained sensory panel can provide qualitative and semi-quantitative data on various hair

attributes affected by polymer deposition.

Objective: To assess the tactile and visual properties of hair treated with a cationic polymer.

Procedure:
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Panelist Training: A panel of trained assessors is calibrated on a standardized lexicon of

hair attributes (e.g., smoothness, softness, detangling, frizz).

Sample Preparation: Hair tresses are treated with the test and control formulations.

Evaluation: Panelists evaluate the treated tresses under blinded conditions for both wet

and dry attributes.

Scoring: Attributes are scored on a defined scale (e.g., 1-10).

Data Analysis: Statistical analysis of the panelist scores is performed to identify significant

differences between treatments.

3. Quantitative Analysis of Polymer Deposition

Directly measuring the amount of polymer deposited on the hair provides a definitive measure

of substantivity.

Methods:

Spectroscopic Techniques: Techniques like Attenuated Total Reflectance-Fourier

Transform Infrared (ATR-FTIR) spectroscopy can be used to detect and quantify the

polymer on the hair surface.[3][4]

Chromatographic Techniques: Gel Permeation Chromatography (GPC) can be used to

measure the amount of polymer remaining in a treatment solution after exposure to hair,

thereby determining the amount adsorbed.[5]

Microscopy: Techniques like Scanning Electron Microscopy (SEM) can visualize the

polymer film on the hair fiber.[6]

Fluorescent Labeling: Cationic polymers can be labeled with a fluorescent dye to allow for

quantification of deposition through fluorescence spectroscopy.[2]

Skin Substantivity Assessment
1. Sensory Panel Evaluation of Skin Feel
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Similar to hair, a trained panel can assess the tactile properties of skin after product

application.

Objective: To evaluate the sensory attributes of skin treated with a polymer-containing

formulation.

Procedure:

Panelist Training: A panel is trained to evaluate skin feel attributes such as smoothness,

softness, tackiness, and residue.

Product Application: A standardized amount of the product is applied to a defined area of

the panelists' forearms.

Evaluation: Panelists assess the initial feel and the after-feel at specified time points.

Data Analysis: Statistical analysis is used to compare the sensory profiles of different

formulations.

2. Instrumental Analysis of Polymer Deposition

ATR-FTIR Spectroscopy: This technique can be used to detect the presence and relative

amount of polymer deposited on the skin surface.

Tape Stripping: Successive layers of the stratum corneum can be removed using adhesive

tape and the amount of polymer on each strip can be quantified using analytical methods.

Textile Substantivity Assessment
1. Colorimetric Methods

This method is suitable for quantifying the deposition of cationic polymers on textile substrates.

Objective: To determine the amount of cationic polymer adsorbed onto a textile fabric.

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fabric Preparation: Standardized textile swatches (e.g., cotton, polyester) are washed to

remove any finishing agents.

Treatment: The swatches are immersed in a solution containing a known concentration of

the cationic polymer for a specified time.

Dyeing: The treated swatches are then dyed with an anionic dye that complexes with the

cationic polymer.

Color Measurement: The color intensity of the dyed fabric is measured using a

spectrophotometer or colorimeter.

Data Analysis: The amount of adsorbed polymer is proportional to the color intensity, which

can be quantified using a calibration curve.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

key substantivity assessment methods.

Preparation Treatment Measurement
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Caption: Workflow for Wet and Dry Combing Force Measurement.
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Caption: Workflow for Sensory Panel Evaluation.
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Prepare Textile Swatch Immerse in Polymer Solution Dye with Anionic Dye Measure Color Intensity
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Caption: Workflow for Colorimetric Substantivity on Textiles.

Conclusion
The substantivity of Luviquat FC 550 and its alternatives is a critical parameter in the

development of high-performance personal care products. While a direct one-to-one

quantitative comparison across all substrates is not readily available in published literature, an

understanding of the physicochemical properties of these polymers, combined with the

application of the detailed experimental protocols provided in this guide, will enable

researchers and formulators to make informed decisions. The interplay of molecular weight and

charge density is a key determinant of substantivity, and the methodologies outlined here

provide a robust framework for generating comparative data tailored to specific formulation

needs. By employing these techniques, the performance of Luviquat FC 550 can be

objectively assessed against other cationic polymers, leading to the development of superior

and more effective consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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